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Compound of Interest

Compound Name: EC19

Cat. No.: B1671071

Introduction

The designation "EC19" does not correspond to a single, uniquely identified compound in
publicly available scientific literature. It is likely a partial or internal identifier. However, research
and development in oncology, particularly by companies like Endocyte, Inc. (now part of
Novartis), has produced a series of compounds with an "EC" prefix. This guide provides an in-
depth analysis of the most probable candidates for "EC19," focusing on their mechanisms of
action, experimental validation, and therapeutic rationale. The primary candidates emerging
from this analysis are targeted therapies involving the folate receptor or Prostate-Specific
Membrane Antigen (PSMA), often utilizing potent cytotoxic agents like tubulysin B hydrazide.

Candidate 1: PSMA-Targeted Small Molecule Drug
Conjugate (SMDC) - EC1169

EC1169 is an injectable, water-soluble, small molecule drug conjugate (SMDC). It is designed
to selectively deliver a potent cytotoxic agent to cells expressing Prostate-Specific Membrane
Antigen (PSMA), a protein highly expressed on the surface of metastatic and hormone-
refractory prostate cancer cells, as well as the neovasculature of many solid tumors.[1]

Core Mechanism of Action

The mechanism of action of EC1169 is a multi-step process involving targeted delivery and
subsequent cytotoxicity:
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e Targeting and Binding: The SMDC's PSMA-specific ligand binds with high affinity to PSMA
on the surface of cancer cells.[1]

« Internalization: Upon binding, the EC1169-PSMA complex is internalized by the cancer cell.

[1]

o Payload Release: Inside the cell, a stable, enzyme-cleavable linker is cleaved, releasing the
cytotoxic payload, tubulysin B hydrazide (TubBH).[1]

e Microtubule Disruption: The released tubulysin B binds to tubulin, inhibiting microtubule
polymerization. This disruption of the microtubule network is critical for several cellular
functions, including mitosis.[1]

o Cell Cycle Arrest and Apoptosis: The inhibition of microtubule polymerization leads to cell
cycle arrest in the G2/M phase, ultimately inducing apoptosis (programmed cell death) in the
PSMA-expressing tumor cells.[1]

Signaling Pathway

The primary signaling pathway affected by EC1169 is the intrinsic apoptotic pathway, triggered
by the disruption of the mitotic spindle, a critical component of cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decoding Compound EC19: A Technical Guide to its
Probable Mechanisms of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167107 1#what-is-compound-ec19-mechanism-of-
action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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